2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H13F3N6OS/c20-19(21,22)13-3-5-14(6-4-13)24-16(29)11-30-17-8-7-15-25-26-18(28(15)27-17)12-2-1-9-23-10-12/h1-10H,11H2,(H,24,29)
• InChI Key: YBMRFXITXUIRER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C19H13F3N6OS
• Molecular Weight: 430.4 g/mol

Description

The compound “2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide” belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Scientific Research Applications

Novel Synthesis Strategies

• Synthesis of 1,2,4-Triazolo[1,5-a]pyridines : Zheng et al. (2014) developed a metal-free synthesis method for biologically important 1,2,4-triazolo[1,5-a]pyridines, demonstrating a novel strategy for constructing the 1,2,4-triazolo[1,5-a]pyridine skeleton through direct oxidative N-N bond formation. This method offers advantages like short reaction times and high yields (Zheng et al., 2014).

Biological Assessments and Potential Applications

• Insecticidal Assessment : Fadda et al. (2017) utilized a related compound as a precursor for synthesizing various heterocycles with potential insecticidal properties. Their research highlights the use of these compounds in developing insecticides, particularly against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
• Potential Antiasthma Agents : Medwid et al. (1990) prepared 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines as mediator release inhibitors, highlighting their potential as antiasthma agents. These compounds were found active in the human basophil histamine release assay (Medwid et al., 1990).
• Antiviral Activity Against Hepatitis-A Virus : Shamroukh and Ali (2008) synthesized derivatives of 6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazine showing promising antiviral activity against hepatitis-A virus, demonstrating the compound's potential in antiviral drug development (Shamroukh & Ali, 2008).

Structural and Chemical Studies

• Crystal Structure Analysis : Vallcorba et al. (2014) conducted a study on the crystal structures of heteroaryl-substituted triazolopyridines, providing insights into the molecular arrangement and interactions critical for the stabilization of these structures (Vallcorba et al., 2014).